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Compound of Interest

Compound Name: Procinolol hydrochloride

CAS No.: 27325-18-4

Cat. No.: B3256554 Get Quote

Executive Safety Directive
Immediate Action Required: Procinolol Hydrochloride is a bioactive beta-adrenergic receptor

antagonist.[1] While not typically classified as a P-listed or U-listed acute hazardous waste

under US RCRA regulations, it must not be disposed of via sanitary sewer systems (sink

disposal) or standard municipal trash.[1]

The only acceptable disposal method is High-Temperature Incineration through a licensed

hazardous waste contractor.[1] This protocol prevents the release of bioactive agents into

aquatic ecosystems, where beta-blockers act as endocrine disruptors and physiological

stressors to marine life.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety system.
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Parameter Technical Specification

Chemical Name Procinolol Hydrochloride

CAS Number 27325-36-6 (Base); Salt forms vary

Molecular Formula C₁₁H₁₇NO₂[1] · HCl

Pharmacological Class Beta-adrenergic antagonist (Beta-blocker)

Physical State White to off-white crystalline powder

Solubility Soluble in water (increases aquatic mobility risk)

Primary Hazard

Bioactive Agent: Target organ toxicity

(Cardiovascular). Harmful if swallowed.[1][2][3]

[4][5]

Ecological Hazard
Aquatic Toxin: High persistence in water; affects

heart rate/reproduction in fish.[1]

Regulatory Framework (US & International)
Compliance is not just about avoiding fines; it is about establishing a chain of custody.

RCRA Classification (USA)
Procinolol Hydrochloride is not explicitly listed on the EPA’s P-list (acutely toxic) or U-list

(toxic). However, under the Resource Conservation and Recovery Act (RCRA), it falls under the

"Cradle-to-Grave" responsibility.[1][6]

Generator Status: Most labs are Very Small Quantity Generators (VSQG) or Small Quantity

Generators (SQG).[1]

Waste Characterization: If the substance is not used/expired, it is a "Commercial Chemical

Product."[1]

EPA Rule (2019): Under the Management Standards for Hazardous Waste Pharmaceuticals,

sewering (flushing) of any pharmaceutical waste is prohibited for healthcare facilities and

strongly discouraged for research labs [1].[1]
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Global Harmonized System (GHS)
Signal Word: WARNING

H-Codes: H302 (Harmful if swallowed), H412 (Harmful to aquatic life with long-lasting

effects).[1]

Step-by-Step Disposal Protocols
This section details the operational workflow. Causality: We segregate to prevent cross-

reactivity and ensure the incinerator facility accepts the stream.

Solid Waste (Pure Powder or Pills)
Objective: Containment and destruction.[1]

Segregation: Do not mix with oxidizing agents or strong acids.[1]

Containerization: Place the original container (if compatible) inside a clear, sealable

secondary bag (e.g., Ziploc).

Accumulation: Deposit the sealed bag into a Black Bin (or site-specific Pharmaceutical

Waste container).

Note: Do not use Red Biohazard bags unless the chemical is contaminated with infectious

biological material.[1] Chemical waste facilities may reject Red bags due to "perceived"

biohazard risks.[1]

Labeling: Affix a hazardous waste tag.

Required Fields: "Non-Regulated Pharmaceutical Waste - For Incineration."[1]

Constituents: "Procinolol Hydrochloride 100%."[1][3]

Liquid Waste (Stock Solutions/Mother Liquors)
Objective: Prevent leaks and aquatic release.[1]
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Neutralization Check: Ensure pH is between 5 and 9. (Extreme pH requires a separate

corrosive waste stream).[1]

Collection: Pour into a chemically compatible HDPE or Amber Glass carboy.

Critical Step: Leave 10% headspace to allow for thermal expansion.[1]

Labeling:

Tag as "Aqueous Waste with Trace Organics."[1]

List "Procinolol HCl (<1%)" explicitly on the constituent list.[1]

Storage: Store in a secondary containment tray until pickup.

Contaminated Debris (Gloves, Weigh Boats)
Objective: Minimize waste volume while maintaining safety.[1][7]

Trace Contamination: Items with <3% residue by weight (RCRA "Empty" standard) can often

be disposed of as solid lab trash, unless site policy dictates otherwise.[1]

Gross Contamination: If a spill occurred or significant powder remains, treat as Solid Waste

(Section 4.1).[1]

Decision Logic & Workflow
Use this diagram to determine the correct waste stream immediately.
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Figure 1: Decision matrix for segregating Procinolol Hydrochloride waste streams to ensure

incineration.[1]

Emergency Spill Response (Self-Validating
Protocol)
In the event of a spill, follow the C.L.E.A.N. protocol.
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Contain: Secure the area.[1][2] If powder, dampen slightly with a wet paper towel to prevent

dust aerosolization (inhalation hazard).[1]

Locate SDS: Confirm hazards (Acute Tox 4). Don PPE: Nitrile gloves, lab coat, N95 mask (if

dust is visible).[1]

Extract:

Solids: Scoop into a waste container using a disposable spatula.[1]

Liquids: Absorb with vermiculite or chem-pads.[1]

Analyze: Verify the surface is clean.[1] Use a UV light (if available) or wipe test to ensure no

residue remains.[1]

Notify: Report the spill to your EHS officer if >10g or if drain contamination occurred.[1]

Scientific Rationale: Why Incineration?
Researchers often ask why dilution is not acceptable for water-soluble salts.[1]

Bioaccumulation Misconception: While Procinolol is water-soluble (low LogP), it is pseudo-

persistent.[1] Wastewater treatment plants (WWTP) are designed to degrade biological

waste, not complex pharmaceutical rings.[1]

Mechanism of Action: As a beta-blocker, Procinolol targets adrenergic receptors.[1][8][9] In

aquatic environments, even nanogram levels can alter the heart rate of fish and

invertebrates, leading to reduced fitness and reproductive failure [2].[1]

Thermal Destruction: Incineration at >1000°C breaks the naphthalene ring structure,

converting the bioactive molecule into inert carbon dioxide, water, and HCl gas (which is

scrubbed by the incinerator).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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